Cas no 1955523-60-0 (methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride)

• Product Name: methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride
• CAS No: 1955523-60-0
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• MDL: MFCD16653264
• CID: 5162977
• PubChem ID: 122236315
• Update Time: 2025-05-30

methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine, N-methyl-1-(2-propen-1-yl)-, hydrochloride (1:2)
• methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride

• MDL： MFCD16653264
• Inchi： 1S/C12H15N3.ClH/c1-3-8-15-11-7-5-4-6-10(11)14-12(15)9-13-2;/h3-7,13H,1,8-9H2,2H3;1H
• InChI Key： WLSQTXOMBVDAGH-UHFFFAOYSA-N
• SMILES： C(N1C(=NC2=CC=CC=C12)CNC)C=C.Cl

Additional information on methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride

Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine Dihydrochloride: A Comprehensive Overview

Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride is a compound with the CAS number 1955523-60-0, representing a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex molecular architecture, which combines elements of benzodiazole and aliphatic amine functionalities. The integration of these structural motifs provides a platform for exploring diverse chemical and biological properties.

The core of this molecule is the benzodiazole ring system, a heterocyclic structure known for its aromaticity and stability. The substitution pattern on the benzodiazole ring plays a crucial role in determining the compound's reactivity and functionality. Specifically, the propenyl group attached to the benzodiazole ring introduces additional electronic effects, potentially influencing the compound's interaction with biological systems. This substitution pattern is reminiscent of natural products and bioactive molecules, suggesting potential applications in drug discovery.

Recent studies have focused on the synthesis and characterization of methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride. Researchers have employed various synthetic strategies to construct this compound, including multi-component reactions and stepwise synthesis. These methods highlight the versatility of modern organic chemistry techniques in assembling complex molecules with precision. The dihydrochloride salt form of this compound is particularly relevant for pharmacological studies, as it ensures optimal solubility and bioavailability.

From a pharmacological perspective, this compound has shown promise in preclinical models. Its ability to modulate specific biological pathways suggests potential applications in treating various diseases, including inflammatory disorders and neurodegenerative conditions. For instance, studies have demonstrated that this compound exhibits anti-inflammatory activity by inhibiting key enzymes involved in inflammatory responses. Additionally, its interaction with neuronal cells has been explored, revealing potential neuroprotective effects that warrant further investigation.

The benzodiazole moiety in this compound is also known for its photoreactive properties, making it a candidate for applications in photodynamic therapy (PDT). PDT is a promising approach for treating cancer and other diseases by utilizing light-sensitive compounds to generate reactive oxygen species (ROS) that target diseased cells. The integration of the propenyl group into the benzodiazole framework may enhance the photosensitivity of this compound, making it a valuable tool in PDT research.

Another area of interest lies in the stereochemistry of this compound. The presence of chiral centers or planar chirality within the molecule could influence its pharmacokinetics and pharmacodynamics. Researchers have begun exploring the stereochemical properties of methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine dihydrochloride, aiming to optimize its therapeutic profile through enantioselective synthesis.

In terms of industrial applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore diverse derivatives with enhanced biological activity. For example, substituting the propenyl group with other alkenes or alkynes could yield compounds with novel properties tailored for specific therapeutic targets.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the potential of methyl({1-(propenyl)-benzodiazol-methyl}amine) dihydrochloride. Advances in computational chemistry are being leveraged to predict its binding affinities to target proteins, while high-throughput screening techniques are being employed to assess its efficacy across various disease models.

In conclusion, methyl({1-(propenyl)-benzodiazol-methyl}amine) dihydrochloride represents a compelling example of how structural complexity can be harnessed to develop innovative chemical entities with broad applicability. As research continues to uncover its full potential, this compound stands at the forefront of advancements in organic chemistry and pharmacology.